Cas no 203932-90-5 (2-azidobenzene-1-sulfonyl chloride)

• Product Name: 2-azidobenzene-1-sulfonyl chloride
• CAS No: 203932-90-5
• MF: C₆H₄ClN₃O₂S
• MW: 217.632858276367
• CID: 3893317
• PubChem ID: 11586572
• Update Time: 2025-07-18

2-azidobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-azido-
• 2-azidobenzene-1-sulfonyl chloride
• 2-azidobenzenesulfonyl Chloride
• AKOS006336558
• 960-388-0
• 203932-90-5
• EN300-79572
• STL490521

• Inchi： 1S/C6H4ClN3O2S/c7-13(11,12)6-4-2-1-3-5(6)9-10-8/h1-4H
• InChI Key： CEUUIHGRGHOUEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N=[N+]=[N-])(=O)(=O)Cl

Computed Properties

• Exact Mass: 216.9712752Da
• Monoisotopic Mass: 216.9712752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-azidobenzene-1-sulfonyl chloride

2-azidobenzene-1-sulfonyl chloride (CAS No. 203932-90-5): A Versatile Reagent in Modern Chemical Synthesis

2-azidobenzene-1-sulfonyl chloride (CAS No. 203932-90-5) is a valuable reagent in the field of organic chemistry and chemical biology. This compound, also known as 2-azidosulfonyl chloride, has gained significant attention due to its unique properties and versatile applications in various synthetic pathways. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, reactivity, and recent applications in academic research and industrial processes.

The chemical structure of 2-azidobenzene-1-sulfonyl chloride consists of a benzene ring substituted with an azido group at the 2-position and a sulfonyl chloride group at the 1-position. The azido group (-N₃) is a highly reactive functional group that can participate in a variety of chemical reactions, such as nucleophilic substitution, reduction to amines, and click chemistry. The sulfonyl chloride group (-SO₂Cl) is an electrophilic moiety that readily reacts with nucleophiles to form sulfonates.

The synthesis of 2-azidobenzene-1-sulfonyl chloride typically involves the reaction of 2-nitrobenzenesulfonyl chloride with sodium azide in a suitable solvent. The nitro group is first reduced to an amine using hydrogen gas and a palladium catalyst, followed by the conversion of the amine to the azide using sodium azide. This multi-step process yields the desired product with high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems.

2-azidobenzene-1-sulfonyl chloride has found extensive use in organic synthesis due to its ability to introduce both azido and sulfonyl functionalities into target molecules. One of its key applications is in the preparation of sulfonamide derivatives, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. The reactivity of the sulfonyl chloride group allows it to react with primary and secondary amines to form stable sulfonamides. Additionally, the azido group can be further modified through various transformations, such as reduction to an amine or coupling with alkynes via click chemistry.

In recent years, 2-azidobenzene-1-sulfonyl chloride has been utilized in bioconjugation reactions, where it serves as a linker between biomolecules and functional groups. For example, it has been used to attach fluorescent dyes or biotin labels to proteins or nucleic acids for imaging and detection purposes. The high reactivity and stability of this reagent make it an ideal choice for these applications, ensuring efficient conjugation without compromising the biological activity of the target molecules.

The versatility of 2-azidobenzene-1-sulfonyl chloride extends beyond organic synthesis and bioconjugation. It has also been employed in polymer chemistry for the preparation of functionalized polymers with controlled architectures. By incorporating this reagent into polymerization reactions, researchers can introduce multiple reactive sites along the polymer chain, enabling further functionalization through post-polymerization modifications.

In conclusion, 2-azidobenzene-1-sulfonyl chloride (CAS No. 203932-90-5) is a highly versatile reagent that plays a crucial role in modern chemical synthesis. Its unique combination of azido and sulfonyl functionalities makes it an invaluable tool for researchers working in organic chemistry, chemical biology, and materials science. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in these fields.